BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Paclitaxel C: Molecular
Weight, Formula, and Characterization

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Paclitaxel C

Cat. No.: B15556879

For researchers and professionals in drug development, a precise understanding of a
compound's fundamental physicochemical properties is paramount. This guide provides an in-
depth look at the molecular weight and chemical formula of Paclitaxel C, a derivative of the
widely recognized chemotherapeutic agent, Paclitaxel. While specific experimental data and
signaling pathways for Paclitaxel C are not extensively documented in publicly available
literature, this document outlines its core molecular attributes and presents a generalized
workflow for the characterization of such taxane compounds.

Core Molecular Data

The foundational molecular information for Paclitaxel C is summarized below. This data is
critical for accurate stoichiometric calculations, mass spectrometry analysis, and overall
experimental design.

Property Value

Molecular Formula CasHs7NO14[1][2][3]
Molecular Weight 847.94 g/mol [1][2][3]
Alternate Names Taxol C; Taxuyunnanine[1]
CAS Number 153415-45-3[1][2][3]
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Elucidation of Molecular Weight and Formula: A
Methodological Overview

While specific experimental protocols for the determination of Paclitaxel C's molecular
properties are not readily available, the following is a detailed, standard methodology for
characterizing a novel taxane derivative. This approach combines high-resolution mass
spectrometry and elemental analysis to unequivocally determine the molecular formula and
weight.

Experimental Protocol: Molecular Formula and Weight
Determination

1. High-Resolution Mass Spectrometry (HRMS)

o Objective: To determine the accurate mass of the molecule, which allows for the calculation
of its elemental composition.

 Instrumentation: An Orbitrap or Fourier-transform ion cyclotron resonance (FT-ICR) mass
spectrometer is preferred due to their high mass accuracy and resolution.

e Sample Preparation:

o A stock solution of Paclitaxel C is prepared in a suitable solvent such as methanol,
acetonitrile, or a mixture thereof, at a concentration of approximately 1 mg/mL.

o The stock solution is then diluted to a final concentration of 1-10 pg/mL in the mobile
phase.

o Method:

o lonization: Electrospray ionization (ESI) is a common and suitable technique for taxane
compounds. The sample is introduced into the mass spectrometer via direct infusion or
through a liquid chromatography system.

o Mass Analysis: The instrument is calibrated using a standard of known masses. The mass
spectrum of Paclitaxel C is then acquired in positive ion mode, as taxanes readily form
protonated molecules ([M+H]"+).
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o Data Analysis: The monoisotopic mass of the most abundant peak is determined. The high
mass accuracy of the instrument (typically < 5 ppm) allows for the use of software to
generate a list of possible elemental formulas corresponding to the measured mass.

2. Elemental Analysis

o Objective: To experimentally determine the percentage composition of carbon, hydrogen,
and nitrogen in the molecule, which serves to confirm the molecular formula derived from
HRMS.

 Instrumentation: A CHN elemental analyzer.

o Sample Preparation: A small, accurately weighed amount of highly purified and dried
Paclitaxel C (typically 1-3 mg) is required.

e Method:
o The sample is combusted in a high-temperature furnace in the presence of oxygen.

o The resulting combustion gases (COz, H20, and N2) are separated by gas
chromatography and quantified by a thermal conductivity detector.

o Data Analysis: The weight percentages of C, H, and N are calculated. These experimental
percentages are then compared to the theoretical percentages calculated from the proposed
molecular formula obtained from HRMS. A close correlation between the experimental and
theoretical values confirms the assigned molecular formula.

Characterization Workflow for Novel Taxane
Derivatives

The following diagram illustrates a logical workflow for the characterization of a newly identified
Paclitaxel derivative like Paclitaxel C. This process ensures a comprehensive understanding of
the compound's chemical and biological properties.
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Caption: A flowchart illustrating the key stages in the characterization of a novel taxane
compound.

It is important to note that while Paclitaxel C is identified as a related compound to Paclitaxel,
found in Taxus cuttings, extensive research on its specific biological activities and signaling
pathways is limited.[2][4] The well-documented mechanisms of Paclitaxel, primarily its role as a
microtubule-stabilizing agent that leads to cell cycle arrest and apoptosis, provide a
foundational basis for hypothesis-driven research into Paclitaxel C.[4] Future studies
employing the methodologies outlined above will be crucial in fully elucidating the
pharmacological profile of Paclitaxel C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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